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Compound of Interest

Compound Name: Odevixibat-13C6

Cat. No.: B12364815 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Odevixibat-13C6, a stable isotope-labeled compound used in research. The following

procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact, aligning with best practices for chemical handling in a professional

research setting.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to handle Odevixibat-13C6 with

appropriate care. Although not classified as a hazardous substance according to the Globally

Harmonized System (GHS), general precautions for handling chemicals should always be

observed. The toxicological properties of this material have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE): Personnel handling Odevixibat-13C6 should wear

appropriate protective gear to prevent skin and eye exposure, as well as inhalation.
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Protective Equipment Specification Citation

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator. Mechanical exhaust

is required.

[1]

Hand Protection

Compatible chemical-resistant

gloves. Gloves must be

inspected prior to use.

[1][2]

Eye and Face Protection

Appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN

166(EU) or NIOSH (US)).

[1][2]

Skin and Body Protection

Protective clothing, including a

lab coat. Fire/flame resistant

and impervious clothing may

be required.

[1][2]

Odevixibat-13C6 Disposal Workflow
The proper disposal of Odevixibat-13C6 involves a systematic approach, from initial waste

collection to final disposal, ensuring compliance with environmental and safety regulations.
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Step 1: Preparation & Segregation

Step 2: Containment

Step 3: Labeling

Step 4: Final Disposal

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Odevixibat-13C6 waste
(solid, liquid, sharps)

Place waste into a designated,
closed, and suitable container

Label container clearly:
'Odevixibat-13C6 Waste'
Include date and quantity

Consult Institutional & Local Regulations
for Isotope-Labeled Compounds

Arrange for disposal via a
licensed hazardous material disposal company

Recommended Path

Alternatively, incinerate in an
equipped facility (afterburner/scrubber)

Alternative Path

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Odevixibat-13C6 waste.

Step-by-Step Disposal Protocol
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This protocol provides detailed procedural guidance for the disposal of Odevixibat-13C6.

Step 1: Segregation and Collection

Solid Waste: Collect excess or expired solid Odevixibat-13C6, contaminated materials (e.g.,

weigh boats, wipes), and empty capsule shells into a designated, sealable container.[1][3]

Liquid Waste: If Odevixibat-13C6 has been dissolved in a solvent, collect the solution in a

separate, compatible, and sealable waste container. Do not allow the material to enter

surface water or drains.[1] All wastewater should be collected for treatment.[1]

Contaminated Labware: Disposable labware should be placed in the solid waste container.

Reusable labware must be decontaminated by washing thoroughly.[1]

Step 2: Container Management

Ensure all waste containers are suitable for chemical waste and are kept tightly closed when

not in use.[1]

Clearly label the container with "Odevixibat-13C6 Waste" and include any solvent

information if applicable. Note the date of waste generation.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.[1]

Follow your institution's guidelines for the storage of chemical waste.

Step 4: Final Disposal

Primary Method: The recommended disposal method is to offer the waste to a licensed

hazardous material disposal company.[2] This ensures compliance with all federal and local

regulations.[2]

Alternative Method: The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2] This should only be performed by authorized facilities.
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Regulatory Compliance: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for specific requirements, particularly concerning

stable isotope-labeled compounds.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Emergency Response Workflow:
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Spill Response Protocol

Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Mechanically collect spilled material
(e.g., sweep or scoop)

Clean contaminated area thoroughly

Place collected waste into a
sealed container for disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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